![molecular formula C15H28NO4+ B11752050 {3-carboxy-2-[(4Z)-oct-4-enoyloxy]propyl}trimethylazanium](/img/structure/B11752050.png)
{3-carboxy-2-[(4Z)-oct-4-enoyloxy]propyl}trimethylazanium
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Description
{3-carboxy-2-[(4Z)-oct-4-enoyloxy]propyl}trimethylazanium is a complex organic compound with a unique structure that includes a carboxylic acid group, an ester linkage, and a quaternary ammonium group
Properties
Molecular Formula |
C15H28NO4+ |
|---|---|
Molecular Weight |
286.39 g/mol |
IUPAC Name |
[3-carboxy-2-[(Z)-oct-4-enoyl]oxypropyl]-trimethylazanium |
InChI |
InChI=1S/C15H27NO4/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4/h7-8,13H,5-6,9-12H2,1-4H3/p+1/b8-7- |
InChI Key |
YAZIZQKDCOMBCP-FPLPWBNLSA-O |
Isomeric SMILES |
CCC/C=C\CCC(=O)OC(CC(=O)O)C[N+](C)(C)C |
Canonical SMILES |
CCCC=CCCC(=O)OC(CC(=O)O)C[N+](C)(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {3-carboxy-2-[(4Z)-oct-4-enoyloxy]propyl}trimethylazanium typically involves multiple steps. One common method starts with the preparation of the ester linkage through a reaction between an alcohol and an acid. The quaternary ammonium group is then introduced through a nucleophilic substitution reaction. The final product is purified using techniques such as recrystallization or chromatography.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity, and the final product is subjected to rigorous quality control measures.
Chemical Reactions Analysis
Types of Reactions
{3-carboxy-2-[(4Z)-oct-4-enoyloxy]propyl}trimethylazanium can undergo various chemical reactions, including:
Oxidation: The carboxylic acid group can be oxidized to form different products.
Reduction: The ester linkage can be reduced to an alcohol.
Substitution: The quaternary ammonium group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The reactions are typically carried out under controlled conditions to ensure selectivity and yield.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the carboxylic acid group can yield carbon dioxide and water, while reduction of the ester linkage can produce an alcohol.
Scientific Research Applications
Chemistry
In chemistry, {3-carboxy-2-[(4Z)-oct-4-enoyloxy]propyl}trimethylazanium is used as a reagent in various organic synthesis reactions. Its unique structure allows it to participate in a wide range of chemical transformations.
Biology
In biology, this compound is studied for its potential as a biomolecule. Its quaternary ammonium group makes it a candidate for use in cell membrane studies and as a potential antimicrobial agent.
Medicine
In medicine, {3-carboxy-2-[(4Z)-oct-4-enoyloxy]propyl}trimethylazanium is being investigated for its potential therapeutic applications. Its ability to interact with biological membranes makes it a candidate for drug delivery systems.
Industry
In industry, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in coatings, adhesives, and other advanced materials.
Mechanism of Action
The mechanism of action of {3-carboxy-2-[(4Z)-oct-4-enoyloxy]propyl}trimethylazanium involves its interaction with molecular targets such as cell membranes and enzymes. The quaternary ammonium group allows it to bind to negatively charged sites on cell membranes, disrupting their function. This can lead to cell lysis or inhibition of enzyme activity, depending on the specific application.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other quaternary ammonium compounds, such as benzalkonium chloride and cetyltrimethylammonium bromide. These compounds share the quaternary ammonium group but differ in their other functional groups and overall structure.
Uniqueness
What sets {3-carboxy-2-[(4Z)-oct-4-enoyloxy]propyl}trimethylazanium apart is its combination of a carboxylic acid group, an ester linkage, and a quaternary ammonium group. This unique structure gives it a distinct set of chemical and biological properties, making it a versatile compound for various applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
